2-Bromo-5-(4-methoxyphenyl)pyrazine

• Molecular Formula: C11H9BrN2O
• Molecular Weight: 265.11 g/mol
• IUPAC Name: 2-bromo-5-(4-methoxyphenyl)pyrazine
• InChI: InChI=1S/C11H9BrN2O/c1-15-9-4-2-8(3-5-9)10-6-14-11(12)7-13-10/h2-7H,1H3
• InChI Key: LXXPDFSGLYALGI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN=C(C=N2)Br

Description

2-Bromo-5-(4-methoxyphenyl)pyrazine is a useful research compound. Its molecular formula is C11H9BrN2O and its molecular weight is 265.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

26.1 g of 5-(4-methoxyphenyl)-2(1H)pyrazinone and 140 g of phosphorusoxybromide are heated to 100° C. for 45 minutes. After cooling, the hardened mass is added in batches to ice and water, with stirring. After 30 minutes stirring the mixture is left to stand for 18 hours and the precipitate is suction filtered. The filtrate is extracted with methylene chloride and the precipitate is dissolved in methylene chloride extract. The methylene chloride solution is washed with sodium bicarbonate solution, dried, filtered over activated charcoal and evaporated down.